Cas no 103680-87-1 (3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone)
3-(4-Methoxy)-benzyl-7-hydroxy-4-chromanone is a chromanone derivative characterized by its methoxy-substituted benzyl group and hydroxyl functionality at the 7-position. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its structural resemblance to bioactive flavonoid scaffolds. The presence of both electron-donating (methoxy) and hydrogen-bonding (hydroxy) groups enhances its reactivity in selective chemical transformations. Its well-defined crystalline structure facilitates purification and characterization, making it suitable for research applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage.

103680-87-1 structure
Product name:3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone
3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone
- 7-hydroxy-3-(4-methoxybenzyl)chroman-4-one
- 7-hydroxy-4'-methoxyhomoisoflavanone
- Dihydrobonducellin
- 2,3-Dihydro-7-hydroxy-3-[(4-methoxyphenyl)methyl]-4H-1-benzopyran-4-one
- CHEBI:181229
- 103680-87-1
- NCGC00384490-01!7-hydroxy-3-[(4-methoxyphenyl)methyl]-2,3-dihydrochromen-4-one
- 7-hydroxy-3-[(4-methoxyphenyl)methyl]-2,3-dihydrochromen-4-one
- AKOS040736423
- FS-8013
- HY-N12988
- CS-1099877
- 7-hydroxy-3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1-benzopyran-4-one
- MSK194470
-
- Inchi: 1S/C17H16O4/c1-20-14-5-2-11(3-6-14)8-12-10-21-16-9-13(18)4-7-15(16)17(12)19/h2-7,9,12,18H,8,10H2,1H3
- InChI Key: UCRZVWKJRYPHMU-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C(C1)CC1C=CC(=CC=1)OC)=O)O
Computed Properties
- Exact Mass: 284.10485899g/mol
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Color/Form: Cryst.
- Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 132-134 ºC
- Solubility: Almost insoluble (0.014 g/l) (25 º C),
3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE28404-5mg |
Dihydrobonducellin |
103680-87-1 | 98.0% | 5mg |
$660.00 | 2024-04-20 |
3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone Related Literature
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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(CAS:103680-87-1)Dihydrobonducellin

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